Cas no 93368-85-5 ((3beta,5alpha,6beta,7alpha,15alpha,16beta)-cholestane-3,5,6,7,15,16,26-heptol)

• Product Name: (3beta,5alpha,6beta,7alpha,15alpha,16beta)-cholestane-3,5,6,7,15,16,26-heptol
• CAS No: 93368-85-5
• MF: C₂₇H₄₈O₇
• MW: 484.665829658508
• CID: 1981016
• PubChem ID: 185257
• Update Time: 2025-04-21

(3beta,5alpha,6beta,7alpha,15alpha,16beta)-cholestane-3,5,6,7,15,16,26-heptol Chemical and Physical Properties

Names and Identifiers

• 5α-Cholestane-3β,5,6β,7α,15α,16β,26-heptaol
• (3beta,5alpha,6beta,7alpha,15alpha,16beta)-cholestane-3,5,6,7,15,16,26-heptol
• (3S,5R,6R,7S,8R,9S,10R,13R,14S,15R,16R,17R)-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6,7,15,16-hexol
• Cholestane-3,5,6,7,15,16,26-heptol, (3beta,5alpha,6beta,7alpha,15alpha,16beta)-
• Cholestane-3,5,6,7,15,16,26-heptol
• DTXSID30918482
• 93368-85-5
• 5alpha-Cholestane-3beta,5,6beta,7alpha,15alpha,16beta,26-heptol

• Inchi： 1S/C27H48O7/c1-14(13-28)6-5-7-15(2)19-22(31)23(32)20-18-17(9-10-25(19,20)3)26(4)11-8-16(29)12-27(26,34)24(33)21(18)30/h14-24,28-34H,5-13H2,1-4H3
• InChI Key： OUIDDJQSHXRSHT-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)(O)C(O)C3O)C)C(O)C1O)C)C)CO

Computed Properties

• Exact Mass: 484.34
• Monoisotopic Mass: 484.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 618.6°C at 760 mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives